Cas no 1261875-93-7 (3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid)

3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid is a fluorinated aromatic compound featuring a hydroxyl group and a trifluoromethyl group on the phenyl ring, along with a propionic acid side chain. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of the trifluoromethyl group. The hydroxyl group provides a reactive site for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing trifluoromethyl group can influence the acidity of the phenolic hydroxyl and carboxylic acid functionalities, potentially improving binding affinity in target molecules. The compound is particularly valuable in medicinal chemistry for designing bioactive molecules with optimized pharmacokinetic profiles.

3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid structure

1261875-93-7 structure

Product Name:3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid

CAS No:1261875-93-7

MF:C₁₀H₉F₃O₃

MW:234.171873807907

CID:4794278

Update Time:2025-07-02

3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid
- Inchi： 1S/C10H9F3O3/c11-10(12,13)7-3-1-2-6(9(7)16)4-5-8(14)15/h1-3,16H,4-5H2,(H,14,15)
- InChI Key： KOGIAIWTKGSMDI-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1O)CCC(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
XLogP3: 2.2
Topological Polar Surface Area: 57.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014003548-250mg	3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid	1261875-93-7	97%	250mg	475.20 USD	2021-05-31
Alichem	A014003548-500mg	3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid	1261875-93-7	97%	500mg	815.00 USD	2021-05-31
Alichem	A014003548-1g	3-(2'-Hydroxy-3'-(trifluoromethyl)phenyl)propionic acid	1261875-93-7	97%	1g	1,534.70 USD	2021-05-31